Cas no 1881295-60-8 (7-bromo-2,6-dichloroquinoxaline)
7-Bromo-2,6-dichloroquinoxaline is a halogenated quinoxaline derivative with significant utility in organic synthesis and pharmaceutical research. Its distinct bromo and chloro substituents enhance reactivity, making it a versatile intermediate for cross-coupling reactions, nucleophilic substitutions, and the construction of complex heterocyclic frameworks. The electron-withdrawing properties of the halogen groups facilitate further functionalization, enabling precise modifications for targeted applications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial and anticancer agents. High purity and stability under standard conditions ensure consistent performance in synthetic workflows. Its structural features make it a preferred choice for researchers seeking tailored quinoxaline-based scaffolds.
1881295-60-8 structure
Product Name:7-bromo-2,6-dichloroquinoxaline
CAS No:1881295-60-8
MF:C8H3BrCl2N2
MW:277.932818651199
CID:5527700
Update Time:2025-05-28
7-bromo-2,6-dichloroquinoxaline Chemical and Physical Properties
Names and Identifiers
-
- Quinoxaline, 7-bromo-2,6-dichloro-
- 7-bromo-2,6-dichloroquinoxaline
-
- Inchi: 1S/C8H3BrCl2N2/c9-4-1-7-6(2-5(4)10)12-3-8(11)13-7/h1-3H
- InChI Key: OTUCSFGZURLFSN-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(Cl)=C(Br)C=2)N=CC=1Cl
Experimental Properties
- Density: 1.851±0.06 g/cm3(Predicted)
- Boiling Point: 340.2±37.0 °C(Predicted)
- pka: -4.35±0.30(Predicted)
7-bromo-2,6-dichloroquinoxaline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM221372-1g |
7-Bromo-2,6-dichloroquinoxaline |
1881295-60-8 | 97% | 1g |
$844 | 2021-08-04 | |
| Chemenu | CM221372-1g |
7-Bromo-2,6-dichloroquinoxaline |
1881295-60-8 | 97% | 1g |
$*** | 2023-03-30 |
7-bromo-2,6-dichloroquinoxaline Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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